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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nocardicin A is a monocyclic -lactam antibiotic originally isolated from the actinomycete
Nocardia uniformis subsp. tsuyamanensis.[1][2] Unlike the more common bicyclic 3-lactams
such as penicillins and cephalosporins, Nocardicin A possesses a unique monobactam
structure.[2] It exhibits a moderate spectrum of activity, primarily against Gram-negative
bacteria, including Pseudomonas aeruginosa and species of Proteus and Serratia.[1][3][4][5]
Notably, Nocardicin A demonstrates stability against many (3-lactamases, making it a valuable
agent for research and potential therapeutic development, particularly against resistant strains.
[3][4][5] This document provides detailed application notes and protocols for the use of
Nocardicin A in antimicrobial susceptibility testing.

Mechanism of Action

Nocardicin A, like other [3-lactam antibiotics, exerts its antimicrobial effect by inhibiting
bacterial cell wall synthesis.[6] Specifically, it interferes with the final stages of peptidoglycan
synthesis, a critical component of the bacterial cell wall. The primary target of Nocardicin A is
penicillin-binding protein 1a (PBP1a). By binding to and inactivating this enzyme, Nocardicin A
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prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and
ultimately, cell lysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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